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Compound of Interest

Compound Name: UNC2025

Cat. No.: B612028

Essential Safety and Handling Guide for
UNC2025

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of
UNC2025, a potent MER/FLT3 dual inhibitor. Adherence to these procedural guidelines is
essential to ensure personnel safety and maintain a sterile research environment.

Hazard Identification and Immediate Precautions

UNC2025 is classified as a toxic compound and is a moderate to severe irritant to the skin and
eyes.[1] Due to its potency, handling should be restricted to personnel trained in the safe
management of highly potent active pharmaceutical ingredients (HPAPIs).[1] Inhalation of or
direct contact with the skin, eyes, or clothing must be strictly avoided.

Emergency First Aid:
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Exposure Route

First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is
difficult, administer oxygen. If breathing has
ceased, provide artificial respiration. Seek

immediate medical attention.[1]

Skin Contact

Immediately flush the affected area with copious
amounts of water. Remove all contaminated
clothing and shoes. A physician should be

consulted.[1]

Eye Contact

Check for and remove contact lenses.
Immediately flush eyes with large volumes of
water for at least 15 minutes, ensuring to lift the
upper and lower eyelids. Seek immediate

medical attention.[1]

Ingestion

Wash out the mouth with plenty of water. Do not
induce vomiting. Seek immediate medical

attention.[1]

Personal Protective Equipment (PPE) Protocol

A risk-based approach should be employed to select the appropriate level of PPE. The

following table outlines the minimum required PPE for handling UNC2025. For operations with

a higher risk of aerosol generation, such as weighing the powdered form outside of a

containment system, more stringent respiratory protection is mandatory.
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PPE Category

Specification

Rationale

Hand Protection

Double-gloving with nitrile

gloves.

To provide a robust barrier
against skin contact. The outer
glove should be changed
immediately upon
contamination.

Eye/Face Protection

Chemical safety goggles or a

full-face shield.

To protect against splashes

and airborne particles.

Respiratory Protection

A NIOSH-approved half-face
respirator with appropriate
cartridges for organic vapors
and particulates is
recommended for most
procedures. For large spills or
uncontrolled releases, a self-
contained breathing apparatus
(SCBA) is required.[1]

To prevent inhalation of the
compound, which is a primary

route of exposure.

Protective Clothing

A disposable, low-linting
coverall (e.g., Tyvek®) over

standard laboratory attire.[2]

To prevent contamination of
personal clothing and minimize

skin exposure.

Foot Protection

Closed-toe shoes with shoe

covers.

To protect against spills and

contamination.

Operational Plans: Step-by-Step Guidance
Weighing and Handling of Powdered UNC2025

Due to the risk of aerosolization, weighing of powdered UNC2025 should be performed within a

certified chemical fume hood or a ventilated balance enclosure (VBE).

Experimental Protocol:

o Prepare the Work Area: Ensure the VBE or fume hood is clean and decontaminated. Cover

the work surface with absorbent, disposable bench paper.
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e Don PPE: Put on all required PPE as outlined in the table above, including double gloves
and a respirator.

o Tare the Weighing Vessel: Place a tared, sealed weighing vessel onto the analytical balance.

e Dispense the Compound: Carefully dispense the required amount of UNC2025 into the
weighing vessel. Use appropriate tools (e.g., anti-static spatula) to minimize aerosol
generation.

» Seal and Clean: Securely seal the weighing vessel. Carefully clean the spatula and any
contaminated surfaces with a suitable solvent (e.g., 70% ethanol) and dispose of the
cleaning materials as hazardous waste.

» Doff PPE: Remove the outer pair of gloves and dispose of them. The remaining PPE should
be removed in a designated area to prevent cross-contamination.

Preparation of UNC2025 Solutions

The preparation of stock solutions should be conducted within a chemical fume hood.
Experimental Protocol for In Vivo Formulation:

e Solvent Preparation: Prepare the required vehicle. A common vehicle for oral administration
of UNC2025 is a solution of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

» Dissolving UNC2025:
o Add the weighed UNC2025 to the appropriate volume of DMSO to create a stock solution.

o To prepare a 1 mL working solution, for example, add 100 pL of a 25.0 mg/mL DMSO
stock solution to 400 pL of PEG300 and mix thoroughly.

o Add 50 pL of Tween-80 and mix again.
o Finally, add 450 L of saline to reach the final volume of 1 mL.[1]

o Storage: If not for immediate use, aliquot the stock solution into smaller, sealed vials to
prevent degradation from repeated freeze-thaw cycles. Store stock solutions at -20°C for up
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to one year or at -80°C for up to two years.[1]

Quantitative Data for Solution Preparation:

Solvent System Solubility Notes
10% DMSO, 40% PEG300, _ _
) = 2.5 mg/mL Yields a clear solution.[1]

5% Tween-80, 45% Saline
10% DMSO, 90% (20% SBE- _ _

) ) = 2.5 mg/mL Yields a clear solution.[1]
B-CD in Saline)
10% DMSO, 90% Corn Oil > 2.5 mg/mL Yields a clear solution.[1]

Disposal Plan

All waste contaminated with UNC2025 must be treated as hazardous chemical waste.

Disposal Procedures:

Waste Type

Disposal Procedure

Solid Waste

All contaminated solid waste, including gloves,
bench paper, pipette tips, and empty vials,
should be collected in a dedicated, clearly

labeled hazardous waste container.

Liquid Waste

Unused solutions containing UNC2025 should
be collected in a sealed, properly labeled
hazardous waste container. Do not dispose of

down the drain.

Sharps

Needles, syringes, and other sharps
contaminated with UNC2025 must be placed in
a puncture-resistant sharps container that is

clearly labeled as hazardous chemical waste.

Follow all institutional and local regulations for the final disposal of hazardous chemical waste.
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Spill Management

In the event of a spill, evacuate the immediate area and alert others.

For Small Spills (in a fume hood):

Ensure appropriate PPE is worn, including a respirator.

Absorb the spill with an inert material (e.g., vermiculite, sand).

Carefully collect the absorbent material and any contaminated debris into a sealed, labeled
hazardous waste container.

Decontaminate the spill area with a suitable solvent.

For Large Spills (outside of a fume hood):

o Evacuate the laboratory and prevent re-entry.

» Contact your institution's Environmental Health and Safety (EHS) department immediately.

e Only personnel trained in hazardous material spill response should attempt to clean up the
spill, using a self-contained breathing apparatus and appropriate protective clothing.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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